Cas no 88948-22-5 (Benzenamine, 4,4'-(phenylmethylene)bis[2,6-dichloro-)

• Product Name: Benzenamine, 4,4'-(phenylmethylene)bis[2,6-dichloro-
• CAS No: 88948-22-5
• MF: C₁₉H₁₄Cl₄N₂
• MW: 412.139860630035
• CID: 618836
• PubChem ID: 13184841
• Update Time: 2025-04-19

Benzenamine, 4,4'-(phenylmethylene)bis[2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-3,5-dichlorophenyl)-phenylmethyl]-2,6-dichloroaniline
• 4,4'-(Phenylmethylene)bis(2,6-dichloroaniline)
• 88948-22-5
• DTXSID80525660
• Benzenamine, 4,4'-(phenylmethylene)bis[2,6-dichloro-

• Inchi： 1S/C19H14Cl4N2/c20-13-6-11(7-14(21)18(13)24)17(10-4-2-1-3-5-10)12-8-15(22)19(25)16(23)9-12/h1-9,17H,24-25H2
• InChI Key： MDTVKVVBKXMCEP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C1C=CC=CC=1)C1C=C(C(=C(C=1)Cl)N)Cl)Cl)N

Computed Properties

• Exact Mass: 411.988159g/mol
• Monoisotopic Mass: 409.991109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 52Ų